2-benzyl-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-benzyl-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C18H16N4O2/c23-16-17(24)22(13-14-7-3-1-4-8-14)19-18-20(11-12-21(16)18)15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key: MJJMPCGEHDEWDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol
• CAS No.: 941917-18-6

Description

2-benzyl-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C18H16N4O2 and its molecular weight is 320.352. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of imidazo[1,2-a]-s-triazine nucleosides and their derivatives, including compounds structurally related to 2-benzyl-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione, has been explored for their potential antiviral activities. These compounds demonstrated moderate activity against rhinoviruses at non-toxic dosage levels, highlighting their significance in the development of new therapeutic agents (Kim et al., 1978).

• A synthetic approach to related compounds such as 6-benzoyl-2H-[1,2,4]triazine-3,5-dione and 6-benzyl-5-thioxo-3,4-dihydro-2H-[1,2,4]triazin-3-one has been reported, showcasing the versatility in constructing fused[1,2,4]triazine systems. This research provides insights into the reactivity and potential transformations of these heterocyclic compounds, which are crucial for developing new pharmaceuticals and materials (Massry, 2003).

Potential Biological Activity

• The exploration of highly functionalized tetrahydropyridines, including imidazo[1,2-a]pyrido[1,2-c][1,3,5]triazin derivatives, has indicated their potential biological activity. Such studies are essential for understanding the pharmacological properties of these compounds and their applications in medicine (Wasilewska et al., 2011).

• Research on the microwave-assisted synthesis of fused heterocycles incorporating the trifluoromethyl moiety, including pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives, highlights the importance of these compounds in developing new materials with enhanced properties (Shaaban, 2008).

Advanced Materials Development

• The development of triazine-based benzimidazole-linked polymers for highly selective CO2 capture showcases the application of triazine derivatives in environmental and materials science. These polymers demonstrate outstanding CO2/N2 selectivity, illustrating the compound's versatility beyond pharmaceutical applications (Sekizkardes et al., 2014).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities and applications. Heterocyclic compounds like this one are known for their broad range of chemical and biological properties, making them important synthons in the development of new drugs.